4-(Azidomethyl)piperidin-4-ol

• IUPAC Name: 4-(azidomethyl)piperidin-4-ol
• InChI: InChI=1S/C6H12N4O/c7-10-9-5-6(11)1-3-8-4-2-6/h8,11H,1-5H2
• InChI Key: JWAIWQAHHWEXQW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(CN=[N+]=[N-])O
• Molecular Formula: C6H12N4O
• Molecular Weight: 156.19 g/mol

Description

“4-(Azidomethyl)piperidin-4-ol” is a derivative of piperidin-4-ol. Piperidin-4-ol derivatives have been synthesized and evaluated for potential treatment of HIV. They were obtained via an efficient synthetic route in excellent yields and have been characterized by 1H NMR, 13C NMR, MS, and elemental analysis.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The molecular structure of piperidin-4-ol derivatives can be analyzed using techniques such as 1H NMR, 13C NMR, MS, and elemental analysis. These techniques provide detailed information about the molecular structure of the compound.

Chemical Reactions Analysis

Piperidines are involved in a variety of intra- and intermolecular reactions that lead to the formation of various piperidine derivatives. These reactions are crucial in the synthesis of piperidin-4-ol derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidin-4-ol derivatives can be analyzed using various techniques such as 1H NMR, 13C NMR, MS, and elemental analysis. These techniques provide detailed information about the physical and chemical properties of the compound.

Scientific Research Applications

HIV Treatment

. . The CCR5 antagonistic activities

Mechanism of Action

Target of Action

The primary targets of 4-(Azidomethyl)piperidin-4-ol are chemokine receptors, specifically the CCR5 receptor . The CCR5 receptor is a seven transmembrane G-protein coupled receptor family member and is essential for HIV-1 entry into cells .

Mode of Action

4-(Azidomethyl)piperidin-4-ol interacts with its targets by anchoring to the CCR5 receptor via a strong salt-bridge interaction . This interaction is facilitated by the presence of a basic nitrogen atom in the compound . The compound also contains two or more lipophilic groups, a common feature of most CCR5 antagonists .

Biochemical Pathways

The compound affects the HIV-1 entry process by blocking the CCR5 receptor . This blockade prevents macrophage-tropic (R5) HIV-1 strains from infecting cells that express CCR5 . The downstream effects of this action include resistance to R5-tropic HIV-1 infection .

Pharmacokinetics

The compound’s efficient synthetic route and excellent yields suggest potential for good bioavailability .

Result of Action

The result of the compound’s action is the prevention of HIV-1 infections . By blocking the CCR5 receptor, 4-(Azidomethyl)piperidin-4-ol prevents HIV-1 from entering cells, thereby inhibiting the progression of the infection .

Safety and Hazards

The safety data sheet for piperidin-4-ol indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause severe skin burns and eye damage, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that there is a lot of potential for future research and development in this area.